Cas no 1346707-95-6 (2-Cyclopropyloxypyridine 4-pinacolboronate)

2-Cyclopropyloxypyridine 4-pinacolboronate is a versatile boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its cyclopropyloxy substituent enhances steric and electronic properties, facilitating selective transformations in complex synthetic pathways. The pinacolboronate group offers improved stability and handling compared to boronic acids, reducing decomposition risks under ambient conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing pyridine-based scaffolds. Its compatibility with diverse reaction conditions and functional groups makes it a valuable reagent for C-C bond formation. Storage under inert conditions is recommended to maintain reactivity over extended periods.

2-Cyclopropyloxypyridine 4-pinacolboronate structure

1346707-95-6 structure

Product Name:2-Cyclopropyloxypyridine 4-pinacolboronate

CAS No:1346707-95-6

MF:C₁₄H₂₀BNO₃

MW:261.124504089355

MDL:MFCD13182227

CID:1034229

PubChem ID:49760458

Update Time:2025-11-02

2-Cyclopropyloxypyridine 4-pinacolboronate Chemical and Physical Properties

Names and Identifiers

- 2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Cyclopropyloxypyridine 4-pinacolboronate
- 2-cyclopropyloxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-(CYCLOPROPOXY)PYRIDINE-4-BORONIC ACID PINACOL ESTER
- 2-CYCLOPROPOXYPYRIDIN-4-YLBORONIC ACID PINACOL ESTER
- AK131696
- KB-23479
- MB13147
- FCH2810538
- AX8252619
- 2-(Cyclopropyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- DTXSID70678215
- DS-6952
- CS-0153867
- Pyridine, 2-(cyclopropyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-; 2-(Cyclopropyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: 2-Cyclopropyloxypyridine 4-pinacolboronate
- C72381
- EN300-12576870
- 2-CYCLOPROPOXY-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- Z2044783879
- MFCD13182227
- AKOS016845436
- 1346707-95-6
- DB-240153
- WDC70795
- MDL： MFCD13182227
- Inchi： 1S/C14H20BNO3/c1-13(2)14(3,4)19-15(18-13)10-7-8-16-12(9-10)17-11-5-6-11/h7-9,11H,5-6H2,1-4H3
- InChI Key： QGITZZUHNXEWIV-UHFFFAOYSA-N
- SMILES： O1B(C2C=CN=C(C=2)OC2CC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 261.1536237g/mol
Monoisotopic Mass: 261.1536237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.6

2-Cyclopropyloxypyridine 4-pinacolboronate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135081-100mg	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	100mg	$103	2021-08-05
Chemenu	CM135081-250mg	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	250mg	$155	2021-08-05
Chemenu	CM135081-1g	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	1g	$386	2021-08-05
Chemenu	CM135081-5g	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	5g	$1665	2021-08-05
Chemenu	CM135081-10g	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	10g	$2433	2021-08-05
Alichem	A029188099-5g	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	5g	$2,272.64	2022-04-03
Alichem	A029188099-10g	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	10g	$3,350.00	2022-04-03
Alichem	A029188099-25g	2-Cyclopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1346707-95-6	95%	25g	$7,443.70	2022-04-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH739-200mg	2-Cyclopropyloxypyridine 4-pinacolboronate	1346707-95-6	95+%	200mg	1080.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GH739-50mg	2-Cyclopropyloxypyridine 4-pinacolboronate	1346707-95-6	95+%	50mg	432.0CNY	2021-07-14

2-Cyclopropyloxypyridine 4-pinacolboronate Related Literature

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Additional information on 2-Cyclopropyloxypyridine 4-pinacolboronate

2-Cyclopropyloxypyridine 4-pinacolboronate (CAS 1346707-95-6): A Versatile Boronic Ester in Modern Organic Synthesis

In the realm of organoboron chemistry, 2-Cyclopropyloxypyridine 4-pinacolboronate (CAS 1346707-95-6) has emerged as a valuable building block for Suzuki-Miyaura cross-coupling reactions. This boronic ester derivative combines the unique structural features of a cyclopropyloxy group and pyridine ring, making it particularly useful in pharmaceutical research and material science applications.

The growing interest in 2-Cyclopropyloxypyridine 4-pinacolboronate reflects current trends in medicinal chemistry, where researchers increasingly seek heterocyclic boron compounds for drug discovery. Its pinacolboronate group offers excellent stability while maintaining good reactivity in palladium-catalyzed coupling reactions, addressing common challenges in synthesizing complex molecular architectures.

From a molecular perspective, CAS 1346707-95-6 exhibits several advantageous characteristics. The cyclopropyloxy moiety introduces steric and electronic effects that can influence both reactivity and biological activity, while the pyridine nitrogen provides coordination sites for metal catalysts. These features explain why this compound appears in recent patents for kinase inhibitors and other therapeutic agents.

Recent advances in flow chemistry and continuous manufacturing have created new opportunities for applying 2-Cyclopropyloxypyridine 4-pinacolboronate in industrial settings. Its compatibility with modern automated synthesis platforms makes it attractive for high-throughput screening and library synthesis, particularly in fragment-based drug discovery approaches that are gaining popularity.

The stability profile of 2-Cyclopropyloxypyridine 4-pinacolboronate deserves special mention. Unlike some boronic acid derivatives that suffer from protodeboronation or dimerization, this pinacolboronate ester maintains integrity under various storage conditions. This property, combined with its good solubility in common organic solvents, enhances its practicality for synthetic applications.

In material science, researchers are exploring CAS 1346707-95-6 for constructing π-conjugated systems with potential applications in organic electronics. The pyridine-boronate combination offers unique electronic properties that could be valuable for developing new organic semiconductors or sensing materials, aligning with current interests in sustainable technologies.

Quality control aspects of 2-Cyclopropyloxypyridine 4-pinacolboronate typically involve HPLC analysis and NMR spectroscopy to verify purity and structural integrity. The compound generally appears as a white to off-white crystalline powder with good shelf stability when stored properly under inert atmosphere at low temperatures.

Environmental and safety considerations for handling 1346707-95-6 follow standard laboratory protocols for organoboron compounds. While not classified as hazardous under normal conditions, proper protective equipment is recommended during handling, reflecting the growing emphasis on green chemistry principles in modern laboratories.

The synthetic utility of 2-Cyclopropyloxypyridine 4-pinacolboronate extends to bioconjugation chemistry, where its selective reactivity enables modification of biomolecules. This application has gained attention in proteomics research and diagnostic probe development, particularly for targeting specific protein families that are currently hot topics in biomedical research.

Market availability of CAS 1346707-95-6 has improved in recent years, with multiple suppliers offering this specialty chemical in research quantities. Pricing trends reflect its status as a high-value intermediate rather than a commodity chemical, with costs influenced by purity specifications and batch sizes.

Future research directions for 2-Cyclopropyloxypyridine 4-pinacolboronate may explore its potential in photoredox catalysis and energy storage applications, areas that are receiving significant attention in the scientific community. The compound's unique structural features position it well for innovation in these emerging fields.

For researchers considering 1346707-95-6 for their projects, consultation with recent literature is advised to identify optimal reaction conditions. The compound typically performs best in anhydrous conditions with appropriate palladium catalysts and bases, though specific protocols may vary depending on the target application.